Cas no 207974-14-9 (4-bromo-2,5-difluorobenzene-1-sulfonyl chloride)

• Product Name: 4-bromo-2,5-difluorobenzene-1-sulfonyl chloride
• CAS No: 207974-14-9
• MF: C₆H₂BrClF₂O₂S
• MW: 291.497685909271
• MDL: MFCD00042181
• CID: 92385
• PubChem ID: 574590
• Update Time: 2025-04-18

4-bromo-2,5-difluorobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,5-difluorobenzene-1-sulfonylchloride
• 4-Bromo-2,5-difluorobenzenesulfonyl chloride
• 4-bromo-2,5-difluorobenzenesulphonyl chloride
• 4-bromo-3,6-difluoro-benzenesulfonylchloride
• 2,5-Difluoro-4-bromobenzenesulfonyl chloride
• 4-Bromo-2,5-difluorobenzene-1-sulfonyl chlorid
• 4-bromo-2,5-difluorobenzene-1-sulfonyl chloride
• SBMKFWMFNIEPDN-UHFFFAOYSA-N
• Benzenesulfonyl chloride, 4-bromo-2,5-difluoro-
• (4-bromo-2,5-difluorophenyl)chlorosulfone
• 4-bromo-2,5-difluorobenzenesulphonylchloride
• 4-Bromo-2,5-difluorobenzenesulf
• 4-bromanyl-2,5-bis(fluoranyl)benzenesulfonyl chloride
• CS-W009997
• J-514603
• 4-bromo-2,5-difluoro-benzenesulfonyl chloride
• J-013631
• FT-0617740
• 4-bromo-2,5-diflourobenzenesulfonyl chloride
• 4-bromo-2,5-difluorobenzenesulfonylchloride
• 4-Bromo-2,5-difluorobenzenesulfonyl chloride, 97%
• EN300-118851
• 4-Bromo-2,5-difluorobenZenesulfonyl chloride, 95%
• 4-BROMO-2,5-DIFLUOROphenylsulfonyl CHLORIDE
• 2,5-difluoro-4-bromophenylsulfonyl chloride
• SCHEMBL384682
• AM86746
• B2388
• 207974-14-9
• DTXSID50341632
• AKOS005259101
• MFCD00042181
• A814911
• 4-bromo-2,5-difluorobenzene sulfonyl chloride
• AS-18792
• DB-037941
• STL555264
• BBL101468
• DTXCID70292713
• 627-495-1

• MDL： MFCD00042181
• Inchi： 1S/C6H2BrClF2O2S/c7-3-1-5(10)6(2-4(3)9)13(8,11)12/h1-2H
• InChI Key： SBMKFWMFNIEPDN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1F)S(=O)(=O)Cl)F

Computed Properties

• Exact Mass: 289.86200
• Monoisotopic Mass: 289.86155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5

Experimental Properties

• Color/Form: Low melting point solid
• Density: 1.934±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 38-42 °C (lit.)
• Boiling Point: 263.5±35.0 ºC (760 Torr),
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.536
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 42.52000
• LogP: 3.73560
• Sensitiveness: Moisture Sensitive
• Solubility: React with water

4-bromo-2,5-difluorobenzene-1-sulfonyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Packing Group：II
• Hazard Level：8
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides